Cas no 1208076-88-3 (4-Bromo-5-chloro-2-methylbenzenethiol)

• Product Name: 4-Bromo-5-chloro-2-methylbenzenethiol
• CAS No: 1208076-88-3
• MF: C₇H₆BrClS
• MW: 237.544538974762
• MDL: MFCD12026190
• CID: 4577556
• Update Time: 2025-06-08

4-Bromo-5-chloro-2-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-2-methylbenzenethiol
• 4-Bromo-5-chloro-2-methylbenzenethiol

• MDL： MFCD12026190
• Inchi： 1S/C7H6BrClS/c1-4-2-5(8)6(9)3-7(4)10/h2-3,10H,1H3
• InChI Key： JRMMXFZBMJHVFN-UHFFFAOYSA-N
• SMILES： C1(S)=CC(Cl)=C(Br)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Additional information on 4-Bromo-5-chloro-2-methylbenzenethiol

Professional Introduction to 4-Bromo-5-chloro-2-methylbenzenethiol (CAS No: 1208076-88-3)

4-Bromo-5-chloro-2-methylbenzenethiol (CAS No: 1208076-88-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its bromo and chloro substituents on a benzene ring with a methyl group and a thiol (-SH) functional group, exhibits unique chemical properties that make it valuable in various synthetic applications.

The structural configuration of 4-Bromo-5-chloro-2-methylbenzenethiol imparts distinct reactivity, making it a versatile intermediate in the synthesis of more complex molecules. The presence of both bromine and chlorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems. These systems are frequently found in biologically active compounds, including pharmaceuticals and agrochemicals.

In recent years, the demand for novel heterocyclic compounds has surged due to their potential applications in drug discovery. 4-Bromo-5-chloro-2-methylbenzenethiol serves as a crucial building block in the synthesis of thiazole derivatives, which are known for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bromo and chloro groups on the benzene ring facilitates further functionalization, enabling the development of structurally diverse thiazole analogs.

The compound's thiol group (-SH) is particularly noteworthy, as it can participate in various chemical transformations, including oxidation to form disulfides or reduction to form thiols. These processes are fundamental in organic synthesis and are often employed to modify the reactivity of molecules. Additionally, the thiol group can engage in metal coordination, which is relevant in catalytic systems and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in drug design. The electron-withdrawing nature of bromine and chlorine substituents influences the electronic properties of the benzene ring, thereby affecting its interaction with biological targets. This has led to the exploration of 4-Bromo-5-chloro-2-methylbenzenethiol as a precursor in the development of kinase inhibitors, which play a critical role in targeted cancer therapies.

The synthesis of 4-Bromo-5-chloro-2-methylbenzenethiol typically involves multi-step organic reactions starting from commercially available aromatic precursors. The bromination and chlorination steps are commonly performed using reagents such as N-bromosuccinimide (NBS) and phosphorus oxychloride (POCl₃), respectively. The introduction of the thiol group can be achieved through nucleophilic substitution or reduction of corresponding sulfoxides or sulfones. These synthetic routes highlight the compound's flexibility and its suitability for diverse chemical transformations.

In industrial applications, 4-Bromo-5-chloro-2-methylbenzenethiol is utilized as an intermediate in the production of specialty chemicals and fine chemicals. Its role in synthesizing complex molecules underscores its importance in fine chemical manufacturing processes. The compound's stability under various reaction conditions makes it a reliable choice for industrial-scale synthesis.

The growing interest in green chemistry has also influenced the handling and application of 4-Bromo-5-chloro-2-methylbenzenethiol. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. This aligns with global initiatives to promote environmentally friendly chemical processes, ensuring that the compound's use is both efficient and sustainable.

The future prospects of 4-Bromo-5-chloro-2-methylbenzenethiol are promising, with ongoing research exploring its potential applications in new therapeutic areas. The compound's unique structural features make it a valuable candidate for developing innovative drugs targeting various diseases. As research continues to uncover new biological activities and synthetic possibilities, 4-Bromo-5-chloro-2-methylbenzenethiol is poised to remain a key player in pharmaceutical innovation.